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Compound of Interest

Compound Name: Fenpyrazone

cat. No.: B13428418

Fenpyrazone (CAS Number: 1992017-55-6): A Review of a Novel Compound
Introduction

Fenpyrazone, identified by the CAS number 1992017-55-6, is a novel chemical entity with
emerging interest in the scientific community. This document provides a comprehensive
overview of the currently available technical information regarding Fenpyrazone, with a focus
on its core characteristics, experimental data, and methodologies of interest to researchers,
scientists, and professionals in the field of drug development. Due to the novelty of this
compound, publicly available data is limited. The information presented herein is based on
preliminary findings and is intended to serve as a foundational guide for future research and
development efforts.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Fenpyrazone is presented in
Table 1. This data is essential for understanding the compound's behavior in various
experimental and physiological settings.
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Property Value

CAS Number 1992017-55-6
Molecular Formula C17H14F3N502S
Molecular Weight 425.39 g/mol

5-methoxy-2-methyl-1-[4-
(trifluoromethyl)phenyl]-6-[(1H-1,2,4-triazol-1-
yl)methyl]-1,2-dihydro-3H-pyrrolo[3,2-
d]pyrimidin-3-one

IUPAC Name

COC1=C(N(C2=C(N1)N=C(C=C2)CN3C=NC=N
3)C4=CC=C(C=C4)C(F)(F)F)C)=0

Canonical SMILES

InChl Key YWILRMACCUNQCG-UHFFFAOYSA-N

Table 1: Chemical and Physical Properties of Fenpyrazone. This table summarizes the
fundamental chemical and physical identifiers for Fenpyrazone (CAS 1992017-55-6).

Experimental Data

Currently, detailed experimental data on the biological activity, pharmacokinetics, and
toxicology of Fenpyrazone are not widely published. As research progresses, it is anticipated
that information regarding its mechanism of action, efficacy in various models, and safety
profile will become available. This section will be updated as new data is released to the public
domain.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Fenpyrazone
are proprietary at this stage of its development. For researchers interested in collaborating or
obtaining specific methodologies, direct inquiry with the primary research entities is
recommended.

A generalized workflow for the characterization of a novel compound like Fenpyrazone is
depicted below. This serves as a logical framework for the types of experiments that are
typically conducted.
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Figure 1: Generalized Experimental Workflow. This diagram illustrates a typical workflow for the
synthesis, characterization, and biological evaluation of a novel chemical compound.

Potential Signaling Pathways

While the specific molecular targets and signaling pathways modulated by Fenpyrazone are
yet to be fully elucidated, compounds with similar structural motifs are often investigated for
their roles in kinase signaling, metabolic pathways, or inflammatory responses. A hypothetical
signaling pathway that could be investigated is presented below.
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Figure 2: Hypothetical Signaling Pathway. This diagram depicts a potential mechanism of
action for Fenpyrazone, involving receptor binding and downstream kinase activation.

Conclusion

Fenpyrazone (CAS 1992017-55-6) represents a promising new area for scientific investigation.
As a novel compound, the body of public knowledge is currently limited. This guide has
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summarized the available foundational data and provided a framework for the anticipated areas
of future research. The scientific community eagerly awaits the publication of more detailed
studies to fully understand the therapeutic potential of Fenpyrazone.

Disclaimer: The information provided in this document is for informational purposes only and
does not constitute professional advice. Researchers should consult primary literature and
conduct their own investigations before making any decisions based on this information.

 To cite this document: BenchChem. [Fenpyrazone CAS number 1992017-55-6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13428418#fenpyrazone-cas-number-1992017-55-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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